Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl)ethyl]-

• CAS RN: 16191-68-7
• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 1-methyl-4-[2-(4-methylphenyl)sulfonylethyl]piperazine
• InChI: InChI=1S/C14H22N2O2S/c1-13-3-5-14(6-4-13)19(17,18)12-11-16-9-7-15(2)8-10-16/h3-6H,7-12H2,1-2H3
• InChI Key: MMXGWBCIPHBJHP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCN2CCN(CC2)C
• synonyms: 1-Methyl-4-(2-[(4-methylphenyl)sulfonyl]ethyl)piperazine

Description

Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl)ethyl]- is a chemical compound that has gained significant attention in scientific research due to its unique properties.

Scientific Research Applications

Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl)ethyl]- has been extensively studied for its potential in various scientific research applications. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties. Additionally, it has been studied for its potential as a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism Of Action

The exact mechanism of action of Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl)ethyl]- is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in the production of inflammatory mediators and tumor growth.

Biochemical And Physiological Effects

Studies have shown that Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl)ethyl]- can induce apoptosis (programmed cell death) in cancer cells. It has also been found to reduce the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases. Additionally, it has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages And Limitations For Lab Experiments

One advantage of using Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl)ethyl]- in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. However, one limitation is that it may not be effective against all types of cancer.

Future Directions

There are several future directions for research involving Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl)ethyl]-. One area of interest is its potential as a therapeutic agent for neurological disorders. Additionally, further studies are needed to determine its efficacy against different types of cancer. Finally, research is needed to optimize the synthesis method and improve the yield of the final product.
Conclusion
In conclusion, Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl)ethyl]- is a chemical compound that has shown promise in various scientific research applications. Its unique properties make it a valuable tool for studying the mechanisms of action of various diseases and developing new therapeutic agents. While there are still many unanswered questions regarding its mechanism of action and efficacy, ongoing research is likely to shed light on its potential uses in the future.

Synthesis Methods

Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl)ethyl]- can be synthesized through a multistep process involving the reaction of piperazine with p-toluenesulfonyl chloride in the presence of a base. The resulting intermediate is then reacted with methyl iodide to form the final product.